Cas no 676123-57-2 (3H-1,2,4-Triazol-3-one,4-amino-2,4-dihydro-,monohydrate(9CI))

• Product Name: 3H-1,2,4-Triazol-3-one,4-amino-2,4-dihydro-,monohydrate(9CI)
• CAS No: 676123-57-2
• MF: C₂H₆N₄O₂
• MW: 118.0946393013
• CID: 966398
• Update Time: 2024-03-05

3H-1,2,4-Triazol-3-one,4-amino-2,4-dihydro-,monohydrate(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,4-amino-2,4-dihydro-,monohydrate(9CI)

• Inchi： 1S/C2H4N4O.H2O/c3-6-1-4-5-2(6)7;/h1H,3H2,(H,5,7);1H2
• InChI Key： BZOOECIYOPGGSG-UHFFFAOYSA-N
• SMILES： O=C1NN=CN1N.O

Computed Properties

• Exact Mass: 118.049
• Monoisotopic Mass: 118.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.7A^2